Cas no 13230-17-6 (4-nitro-1H-Imidazole-1-propanol)
13230-17-6 structure
Product Name:4-nitro-1H-Imidazole-1-propanol
CAS No:13230-17-6
MF:C6H9N3O3
MW:171.153960943222
CID:1104705
PubChem ID:43509839
Update Time:2025-04-20
4-nitro-1H-Imidazole-1-propanol Chemical and Physical Properties
Names and Identifiers
-
- 4-nitro-1H-Imidazole-1-propanol
- 3-(4-nitro-1h-imidazol-1-yl)propan-1-ol
- 13230-17-6
-
- Inchi: 1S/C6H9N3O3/c10-3-1-2-8-4-6(7-5-8)9(11)12/h4-5,10H,1-3H2
- InChI Key: RRYKREHVYKJWEU-UHFFFAOYSA-N
- SMILES: OCCCN1C=NC(=C1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 171.064
- Monoisotopic Mass: 171.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.6
- Topological Polar Surface Area: 83.9A^2
4-nitro-1H-Imidazole-1-propanol Related Literature
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
13230-17-6 (4-nitro-1H-Imidazole-1-propanol) Related Products
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